
(+)-Ledol CAS registry number and chemical
synonyms

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: (+)-Ledol

Cat. No.: B1674693 Get Quote

An In-depth Technical Guide to (+)-Ledol
This guide provides a comprehensive overview of the chemical properties, and analytical

methodologies related to (+)-Ledol, tailored for researchers, scientists, and drug development

professionals.

Chemical Identification and Synonyms
(+)-Ledol is a sesquiterpenoid alcohol found in various plants, notably in the essential oils of

Rhododendron tomentosum (formerly Ledum palustre).

CAS Registry Number: 577-27-5[1][2][3][4][5]

Chemical Synonyms:

Ledol[1][4][6]

d-Ledol[4]

Ledum camphor[2]

(1aS,4S,4aR,7S,7aR,7bR)-Decahydro-1,1,4,7-tetramethyl-1H-cycloprop[e]azulen-4-ol[4]

1H-Cycloprop[e]azulen-4-ol, decahydro-1,1,4,7-tetramethyl-, (1aS,4S,4aR,7S,7aR,7bR)-[4]
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(1aR,4R,4aS,7R,7aS,7bS)-1,1,4,7-tetramethyl-2,3,4a,5,6,7,7a,7b-octahydro-1aH-

cyclopropa[e]azulen-4-ol[3]

(1aS,4S,4aR,7S,7aR,7bR)-1,1,4,7-tetramethyl-2,3,4a,5,6,7,7a,7b-octahydro-1aH-

cyclopropa[e]azulen-4-ol[6]

Physicochemical Properties
A summary of the key quantitative data for (+)-Ledol is presented in the table below.

Property Value Source

Molecular Formula C₁₅H₂₆O [1][2][6]

Molecular Weight 222.37 g/mol [2][5][6]

Melting Point 104-105 °C [2]

Boiling Point 292 °C at 760 mmHg [2]

Optical Rotation
[α]D²⁰ +28° (c=10 in

chloroform)
[2]

Solubility

Soluble in alcohol and other

organic solvents; practically

insoluble in water.

[2]

Experimental Protocols
Detailed, universally applicable experimental protocols for (+)-Ledol are not widely published.

However, methodologies from specific research can be adapted.

3.1. Quantification by High-Performance Thin-Layer Chromatography (HPTLC)

A validated HPTLC method has been developed for the quantification of ledol in the essential

oils of Rhododendron tomentosum.[1][2][3]

Stationary Phase: HPTLC Si 60 plates.[1][3]

Mobile Phase: Hexane:ethyl acetate (9:1, v/v).[1][3]
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Development: For quantitative analysis, plates are preconditioned for 20 minutes and

developed to a distance of 40 mm.[3] For qualitative analysis, no preconditioning is used,

and the development distance is 50 mm.[3]

Visualization:

Quantitative: Vanillin/phosphoric acid reagent followed by densitometric detection at 560

nm.[3]

Qualitative: p-Anisaldehyde reagent.[3]

Results: This method determined ledol content in a range of 12–280 mg per 100 g of dried

plant material.[3]

3.2. Antifungal Activity Assessment

The antifungal properties of essential oils containing ledol have been evaluated using methods

such as the agar disc diffusion assay.[7]

Test Organism: Pathogenic yeast, for example, Candida parapsilosis.[7]

Methodology:

Prepare a suspension of the test organism (e.g., 10⁶ CFU/mL).[7]

Inoculate the surface of an appropriate agar medium (e.g., Malt Extract Agar) with the

yeast suspension.[8]

Apply sterile paper discs impregnated with the essential oil containing ledol onto the agar

surface.

Incubate the plates under suitable conditions (e.g., 30 °C for 7 days).[8]

Measure the diameter of the inhibition zone around the discs. An agent is typically

considered to have antifungal activity if the inhibition zone is significantly larger than the

disc diameter.[9]
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Proposed Mechanism of Action
The precise signaling pathways of (+)-Ledol are not fully elucidated. However, based on its

structural similarity to other sesquiterpenoids, a likely mechanism of action is the antagonism of

GABA-A receptors.[4]

Proposed Signaling Logic:

GABA-A ReceptorMolecules
Cellular Effect

GABA-A Receptor
(Ligand-gated Cl⁻ channel)

Channel Opening
(Cl⁻ Influx)

Conformational change
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Leads to

No Hyperpolarization
(Excitation/Disinhibition)

Results in

Click to download full resolution via product page

Caption: Proposed antagonistic action of (+)-Ledol on the GABA-A receptor.

Disclaimer: This technical guide is intended for informational purposes for a scientific audience.

The experimental methodologies are derived from published research and may require

optimization for specific applications. The proposed mechanism of action is based on current

scientific understanding and is subject to further investigation.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Our mission is to be the trusted global source of

essential and advanced chemicals, empowering
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